Cas no 37874-93-4 (1-[4-(3-cyclopentylpropyl)phenyl]ethanone)

1-[4-(3-cyclopentylpropyl)phenyl]ethanone structure
37874-93-4 structure
Product Name:1-[4-(3-cyclopentylpropyl)phenyl]ethanone
CAS No:37874-93-4
MF:C16H22O
MW:230.345284938812
CID:922724
PubChem ID:299753
Update Time:2025-04-19

1-[4-(3-cyclopentylpropyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(3-cyclopentylpropyl)phenyl]ethanone
    • NSC-173058
    • DTXSID40305985
    • NSC173058
    • 37874-93-4
    • Inchi: 1S/C16H22O/c1-13(17)16-11-9-15(10-12-16)8-4-7-14-5-2-3-6-14/h9-12,14H,2-8H2,1H3
    • InChI Key: PCLVBIPPFLSAJR-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=CC=1)CCCC1CCCC1

Computed Properties

  • Exact Mass: 230.16716
  • Monoisotopic Mass: 230.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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